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Application Notes
Uniconazole is a potent triazole-based plant growth retardant used extensively in the

horticultural industry to control plant height and promote flowering in a wide range of

ornamental species.[1][2] Its primary mode of action is the inhibition of gibberellin (GA)

biosynthesis, which leads to a reduction in cell elongation and internode length, resulting in

more compact, robust plants.[3][4][5] Uniconazole's activity is reported to be 6-10 times higher

than that of paclobutrazol, another common growth retardant, but it has a lower soil residue

persistence.[4][5]

1.1 Mechanism of Action Uniconazole specifically inhibits the production of gibberellins, a

class of phytohormones that regulate various developmental processes, including stem

elongation, seed germination, and flowering.[2][6] By blocking key oxidation steps in the GA

biosynthesis pathway, uniconazole leads to reduced levels of active GAs.[6] This hormonal

shift can redirect the plant's energy from vegetative growth towards reproductive development,

promoting the formation of flower buds and enhancing overall flower quality.[4][5][7] The

reduction in GA also leads to an increase in chlorophyll concentration, resulting in darker green

leaves.[2][3][8]

1.2 General Effects on Ornamental Plants
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Growth Regulation: Effectively reduces plant height by shortening internodes, leading to a

more compact and marketable form.[5][8]

Flowering Promotion: Can accelerate flowering, increase the number of flowers, and

enhance flower longevity.[3][8][9]

Improved Aesthetics: Increases chlorophyll content, leading to darker, more attractive

foliage.[2][8] It also promotes stronger stems.[8]

Enhanced Stress Resistance: Can improve a plant's tolerance to various environmental

stresses.[4][5]

Uniconazole is absorbed through the leaves, stems, and roots and is translocated acropetally

(upwards) through the xylem.[3][5][7]

Quantitative Data Summary
The efficacy of uniconazole is highly dependent on the plant species, desired level of control,

application method, and environmental conditions.[1] The following tables summarize

application rates and effects reported in various studies.

Table 1: Recommended Uniconazole Foliar Spray Concentrations for Various Ornamental

Plants
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Plant Category Species Example
Concentration
(ppm or mg/L)

Notes

Bedding Plants

(Moderate Vigor)
Celosia, Red Salvia 1 - 2 ppm

Apply shortly after

transplant when roots

have reached the

edge of the pot.[1][10]

Bedding Plants

(Aggressive Vigor)
Petunia, Marigold 4 - 6 ppm

Higher rates are

needed for more

aggressive species.[1]

[10]

Herbaceous

Perennials

Echinacea, Gaura,

Phlox
10 - 15 ppm

Vigorous perennials

may require even

higher concentrations

for adequate control.

[1]

Tomato (Heirloom

'Brandywine')

Solanum

lycopersicum
2.5 - 5 mg/L

A 5 mg/L application

increased the number

of flowers per plant.[3]

Tuberose Polianthes tuberosa 5 - 10 mg/L

A 10 mg/L spray

accelerated flowering

and significantly

reduced stem height.

[9][11]

Lisianthus Eustoma grandiflorum 5 - 10 mg/L

A single 10 mg/L

spray or two 5 mg/L

sprays were effective

for height control.[12]

Table 2: Recommended Uniconazole Drench and Immersion Concentrations
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Plant Category
Species
Example

Application
Method

Concentration Notes

Bedding Plants

(Long Cycle)

Calibrachoa,

Petunia,

Scaevola

Media Drench 0.5 - 2.0 ppm

Apply

approximately 10

days after

transplant.[1][10]

Higher rates for

vigorous

varieties.[1]

Tuberose
Polianthes

tuberosa
Bulb Immersion 5 - 10 mg/L

An alternative to

foliar spray for

controlling

growth.[9][11]

Lisianthus
Eustoma

grandiflorum
Media Drench 1.6 mg per pot

Reduced plant

height without

delaying

flowering.[12]

Table 3: Effects of Uniconazole on Tuberose (Polianthes tuberosa)

Methodological & Application
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Parameter Control (0 mg/L)
10 mg/L
Uniconazole (Foliar
Spray)

Percentage Change

Flowering Stem

Height
93 cm 52 cm -44%

Days to Flowering Not specified 82 days Accelerated

Chlorophyll a Content Baseline Increased +22%

Carotenoid Content Baseline Increased +76%

Total Phenol Content Baseline Increased +86%

Leaf Nitrogen Content Baseline Increased +68%

Data sourced from

studies on Tuberose.

[9][11]

Experimental Protocols
Safety Precaution: Always handle uniconazole and its formulations in a well-ventilated area,

wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Follow the manufacturer's safety data sheet (SDS) for detailed handling instructions.

Protocol 1: Foliar Spray Application

Solution Preparation:

Calculate the required volume and concentration of the uniconazole solution based on

the target plant species and desired effect (refer to Tables 1 & 2). Commercial formulations

like Sumagic® or Concise® contain 0.055% uniconazole-p.

Use a calibrated sprayer to ensure accurate application. Dilute the concentrated product

with water to the desired final concentration (ppm or mg/L). Add a non-ionic surfactant if

recommended by the product label to improve coverage.

Application Timing:
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Apply to well-established plants, typically 7-10 days after transplanting, once roots have

reached the edge of the container.[1][10]

Apply when plants are under low-stress conditions (i.e., not water-stressed).

Application Procedure:

Spray the foliage and stems uniformly until runoff is just about to occur. Good stem

coverage is critical as uniconazole is primarily absorbed by the stems.[1]

Avoid excessive dripping into the growing medium, as this can lead to an unintended

drench effect and excessive growth reduction.[1]

Apply during cooler parts of the day (early morning or late evening) to minimize

evaporation.

Protocol 2: Media Drench Application

Solution Preparation:

Determine the appropriate concentration based on the plant species and container size

(see Table 2).

Prepare the required volume of the final solution. The volume applied should be sufficient

to moisten the entire soil profile without excessive leaching from the bottom of the pot.

Application Timing:

Apply approximately 10 days after transplanting to a moist (not saturated or dry) growing

medium.[1][10] This ensures even distribution of the chemical in the root zone.

Application Procedure:

Apply a specific, measured volume of the solution directly to the surface of the growing

medium for each container.

Ensure uniform application across all treated plants.
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Late-season drenches are not recommended for plants intended for landscape planting

due to the persistent growth-regulating effect.[1][10]

Protocol 3: Pre-Plant Bulb Immersion

Solution Preparation:

Prepare a uniconazole solution at the desired concentration (e.g., 5-10 mg/L for

Tuberose).[9][11]

Application Timing:

Treat bulbs immediately before planting.

Application Procedure:

Fully immerse the bulbs in the uniconazole solution for a specified period (e.g., 30-60

minutes, though optimal times may require preliminary testing).

Remove bulbs from the solution and allow any excess liquid to drain off before planting.

Visualizations: Pathways and Workflows
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Uniconazole inhibits key oxidation steps in the GA biosynthesis pathway.
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General workflow for uniconazole application experiments.
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Logical flow from uniconazole application to the final plant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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